Cas no 56122-33-9 (BENZENEACETONITRILE, 3-CHLORO-4-ETHOXY-)
56122-33-9 structure
Product Name:BENZENEACETONITRILE, 3-CHLORO-4-ETHOXY-
CAS No:56122-33-9
MF:C10H10ClNO
MW:195.645501613617
CID:3371023
PubChem ID:82469175
Update Time:2025-04-21
BENZENEACETONITRILE, 3-CHLORO-4-ETHOXY- Chemical and Physical Properties
Names and Identifiers
-
- BENZENEACETONITRILE, 3-CHLORO-4-ETHOXY-
- 56122-33-9
- 2-(3-chloro-4-ethoxyphenyl)acetonitrile
-
- Inchi： 1S/C10H10ClNO/c1-2-13-10-4-3-8(5-6-12)7-9(10)11/h3-4,7H,2,5H2,1H3
- InChI Key： MOBLULYUFKRLLT-UHFFFAOYSA-N
- SMILES： ClC1C=C(CC#N)C=CC=1OCC
Computed Properties
- Exact Mass: 195.0450916Da
- Monoisotopic Mass: 195.0450916Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 13
- Rotatable Bond Count: 3
- Complexity: 198
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 33Ų
BENZENEACETONITRILE, 3-CHLORO-4-ETHOXY- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Aaron | AR0293FV-50mg |
2-(3-chloro-4-ethoxyphenyl)acetonitrile |
56122-33-9 | 95% | 50mg |
$248.00 | 2025-02-17 | |
| Aaron | AR0293FV-100mg |
2-(3-chloro-4-ethoxyphenyl)acetonitrile |
56122-33-9 | 95% | 100mg |
$357.00 | 2025-02-17 | |
| Aaron | AR0293FV-250mg |
2-(3-chloro-4-ethoxyphenyl)acetonitrile |
56122-33-9 | 95% | 250mg |
$503.00 | 2025-02-17 | |
| Aaron | AR0293FV-500mg |
2-(3-chloro-4-ethoxyphenyl)acetonitrile |
56122-33-9 | 95% | 500mg |
$776.00 | 2025-02-17 | |
| Aaron | AR0293FV-1g |
2-(3-chloro-4-ethoxyphenyl)acetonitrile |
56122-33-9 | 95% | 1g |
$987.00 | 2025-02-17 | |
| Aaron | AR0293FV-2.5g |
2-(3-chloro-4-ethoxyphenyl)acetonitrile |
56122-33-9 | 95% | 2.5g |
$1909.00 | 2025-02-17 | |
| Aaron | AR0293FV-5g |
2-(3-chloro-4-ethoxyphenyl)acetonitrile |
56122-33-9 | 95% | 5g |
$2814.00 | 2023-12-15 | |
| Aaron | AR0293FV-10g |
2-(3-chloro-4-ethoxyphenyl)acetonitrile |
56122-33-9 | 95% | 10g |
$4160.00 | 2023-12-15 | |
| 1PlusChem | 1P02937J-50mg |
2-(3-chloro-4-ethoxyphenyl)acetonitrile |
56122-33-9 | 95% | 50mg |
$255.00 | 2023-12-16 | |
| 1PlusChem | 1P02937J-100mg |
2-(3-chloro-4-ethoxyphenyl)acetonitrile |
56122-33-9 | 95% | 100mg |
$350.00 | 2023-12-16 |
BENZENEACETONITRILE, 3-CHLORO-4-ETHOXY- Related Literature
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Chongyang Zhu,Xiaojia Bian,Xin Jia,Ning Tang,Yongqiang Cheng Food Funct., 2020,11, 10635-10644
-
Juan J. Sánchez,Miguel López-Haro,Juan C. Hernández-Garrido,Ginesa Blanco,Miguel A. Cauqui,José M. Rodríguez-Izquierdo,José A. Pérez-Omil,José J. Calvino,María P. Yeste J. Mater. Chem. A, 2019,7, 8993-9003
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
56122-33-9 (BENZENEACETONITRILE, 3-CHLORO-4-ETHOXY-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)
Recommended suppliers
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier
CN Supplier
Reagent
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Jinan Hanyu Chemical Co.,Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier
CN Supplier
Bulk
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier
CN Supplier
Reagent
